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Compound of Interest

Compound Name:
4-Chloro-2-hydrazinylpyridine

dihydrochloride

Cat. No.: B15145974

Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-2-hydrazinylpyridine
Dihydrochloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 4-Chloro-2-
hydrazinylpyridine dihydrochloride. As a crucial building block in synthetic chemistry,

particularly in the development of novel pharmaceuticals, a thorough understanding of its

chemical properties and associated hazards is paramount to ensuring laboratory safety and

experimental integrity. This document synthesizes information from safety data sheets,

regulatory bodies, and chemical databases to provide a field-proven perspective on risk

mitigation and emergency preparedness.

Hazard Identification and Classification
4-Chloro-2-hydrazinylpyridine dihydrochloride is classified as a hazardous substance. The

primary risks associated with this compound are severe skin and eye irritation, and it is also

harmful if swallowed or inhaled.

GHS Classification Summary:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

— Single Exposure

(Respiratory Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

Precautionary Statements - Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Precautionary Statements - Response:

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Chemical and Physical Properties
A precise understanding of the physical and chemical properties of 4-Chloro-2-
hydrazinylpyridine dihydrochloride is fundamental for its safe handling and for making

informed decisions during experimental design. These properties dictate the appropriate

storage conditions, the necessary personal protective equipment, and the correct procedures

for spill response.

Property Value

CAS Number 80277-53-6

Molecular Formula C₅H₇Cl₃N₃

Molecular Weight 216.49 g/mol

Appearance Solid

Melting Point 248 - 252 °C (478.4 - 485.6 °F)

Solubility No data available

Vapor Pressure No data available

Density No data available

Exposure Controls and Personal Protection
Effective control of exposure to 4-Chloro-2-hydrazinylpyridine dihydrochloride is achieved

through a combination of engineering controls and the diligent use of personal protective
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equipment (PPE). The selection of appropriate PPE is a critical, risk-based decision that

depends on the specific laboratory procedure being performed.

Engineering Controls
Fume Hood: All work involving the handling of solid 4-Chloro-2-hydrazinylpyridine
dihydrochloride or its solutions must be conducted in a properly functioning chemical fume

hood to minimize the risk of inhalation.

Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working

environment.

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines a systematic approach to selecting the appropriate level of PPE

based on the experimental task. This workflow ensures that the protective measures are

commensurate with the potential for exposure.

PPE Selection Workflow for 4-Chloro-2-hydrazinylpyridine Dihydrochloride

Start: Define Experimental Task

Weighing Solid Compound

Handling solid?

Preparing Solutions

Handling solution?

Transporting / Storage

Enhanced PPE for Solids:
- Minimum PPE
- Face Shield

- Respiratory Protection (N95 or higher)

Running Reaction / Workup

PPE for Solutions:
- Minimum PPE

- Chemical Splash Goggles

Minimum PPE:
- Safety Glasses with Side-Shields

- Nitrile Gloves
- Lab Coat

Click to download full resolution via product page

Caption: PPE selection based on the laboratory task.
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First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid is crucial. All laboratory

personnel should be familiar with these procedures and the location of emergency equipment,

such as safety showers and eyewash stations.

If Inhaled: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical

attention.

In Case of Skin Contact: Remove all contaminated clothing and shoes. Immediately flush the

affected skin with large amounts of water for at least 15 minutes. Seek medical attention if

irritation develops or persists.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, making sure to lift the upper and lower eyelids occasionally. Remove

contact lenses if present and easy to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Accidental Release Measures
A systematic and calm approach is essential for managing an accidental spill of 4-Chloro-2-
hydrazinylpyridine dihydrochloride. The primary objectives are to contain the spill, prevent

exposure to personnel, and ensure proper decontamination and disposal.

Spill Response Workflow
The following workflow provides a step-by-step guide for responding to an accidental release.
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Accidental Spill Response Workflow

Spill Response Procedure

Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Respiratory, Gloves, Goggles, Coat)

Contain the Spill
(Use inert absorbent material like vermiculite or sand)

Carefully Collect Spilled Material
(Avoid generating dust)

Decontaminate Spill Area

Package Waste for Disposal
(Label as Hazardous Waste)

Report the Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for managing accidental spills.
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Stability and Reactivity
Understanding the stability and reactivity of 4-Chloro-2-hydrazinylpyridine dihydrochloride
is critical for preventing dangerous chemical reactions and ensuring its integrity during storage

and use.

Chemical Stability: The compound is stable under recommended storage conditions.

Conditions to Avoid: Avoid exposure to moisture, heat, and direct sunlight.

Incompatible Materials: Keep away from strong oxidizing agents, as this may lead to

exothermic reactions.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic

fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride

(HCl) gas.

Toxicological and Ecological Information
Toxicological Information
The primary toxicological concerns are acute toxicity upon ingestion or inhalation, and severe

irritation to the skin, eyes, and respiratory system.

Acute Toxicity: Harmful if swallowed or inhaled.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Irritation: Causes serious eye irritation.

Respiratory Sensitization: May cause respiratory irritation.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to classify the

compound with respect to these long-term health effects. It should be handled as a potential

hazard until more information is known.

Ecological Information
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There is currently no specific data available on the ecotoxicological effects of 4-Chloro-2-
hydrazinylpyridine dihydrochloride. Therefore, it is imperative to prevent its release into the

environment. All waste materials should be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste.

References
For further information, please consult the safety data sheets from chemical suppliers and other

relevant toxicological databases. The information provided in this guide is intended to

supplement, not replace, the official SDS for this compound.

To cite this document: BenchChem. [4-Chloro-2-hydrazinylpyridine dihydrochloride safety
data sheet SDS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145974/docs#4-chloro-2-hydrazinylpyridine-
dihydrochloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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